Cas no 92143-66-3 (1,4-Butanediamine,N1-9-acridinyl-)

• Product Name: 1,4-Butanediamine,N1-9-acridinyl-
• CAS No: 92143-66-3
• MF: C₁₇H₁₉N₃
• MW: 265.352863550186
• CID: 809412
• PubChem ID: 56340
• Update Time: 2025-04-19

1,4-Butanediamine,N1-9-acridinyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1-9-acridinyl-
• (9-Acridinyl)-putrescine
• N'-acridin-9-ylbutane-1,4-diamine
• 1,4-Butanediamine, N-(9-acridinyl)-
• 9-((4-Aminobutyl)amino)acridine
• DTXSID80238889
• N1-(ACRIDIN-9-YL)BUTANE-1,4-DIAMINE
• ACRIDINE, 9-((4-AMINOBUTYL)AMINO)-
• BRN 0412243
• SCHEMBL20008617
• 92143-66-3

• Inchi： 1S/C17H19N3/c18-11-5-6-12-19-17-13-7-1-3-9-15(13)20-16-10-4-2-8-14(16)17/h1-4,7-10H,5-6,11-12,18H2,(H,19,20)
• InChI Key： OUZPEYDVIBIAEU-UHFFFAOYSA-N
• SMILES： N(CCCCN)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 265.157898
• Monoisotopic Mass: 265.157898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 3.3

Experimental Properties

• Density: 1.187
• Boiling Point: 486°Cat760mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.707